1-[4-[3-(Trifluoromethyl)azetidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[3-(trifluoromethyl)azetidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H17F3N2O2/c1-2-11(19)17-5-3-9(4-6-17)12(20)18-7-10(8-18)13(14,15)16/h2,9-10H,1,3-8H2
• InChI Key: AFLHRBASTRXIIX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)N2CC(C2)C(F)(F)F
• Molecular Formula: C13H17F3N2O2
• Molecular Weight: 290.28 g/mol

Description

The compound “1-[4-[3-(Trifluoromethyl)azetidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one” is a complex organic molecule that contains several functional groups and rings, including an azetidine ring, a piperidine ring, and a prop-2-en-1-one group. The presence of these groups suggests that the compound might have interesting chemical properties and could potentially be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The azetidine and piperidine rings are both saturated, meaning they contain single bonds only, while the prop-2-en-1-one group contains a carbon-carbon double bond. The trifluoromethyl group attached to the azetidine ring is a strong electron-withdrawing group, which could have significant effects on the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological data. Compounds containing similar functional groups have a wide range of biological activities, so this compound could potentially have interesting biological properties.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. If it has interesting biological activity, it could potentially be developed into a therapeutic agent. Alternatively, if it has unique chemical reactivity, it could be used as a building block in the synthesis of other complex molecules.